Cas no 1190022-58-2 (8-fluoro-3-[(3-methoxyphenyl)methyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one)

• Product Name: 8-fluoro-3-[(3-methoxyphenyl)methyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• CAS No: 1190022-58-2
• MF: C₂₆H₂₂FN₃O₂
• MW: 427.470189571381
• CID: 5343443
• Update Time: 2025-06-08

8-fluoro-3-[(3-methoxyphenyl)methyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-3-(3-methoxybenzyl)-5-(4-methylbenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one
• 8-fluoro-3-[(3-methoxyphenyl)methyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one
• 8-FLUORO-3-[(3-METHOXYPHENYL)METHYL]-5-[(4-METHYLPHENYL)METHYL]PYRIMIDO[5,4-B]INDOL-4-ONE
• 8-fluoro-3-(3-methoxybenzyl)-5-(4-methylbenzyl)-3,5-dihydro-4H-pyrimido[5,4-b]indol-4-one

• Inchi： 1S/C26H22FN3O2/c1-17-6-8-18(9-7-17)15-30-23-11-10-20(27)13-22(23)24-25(30)26(31)29(16-28-24)14-19-4-3-5-21(12-19)32-2/h3-13,16H,14-15H2,1-2H3
• InChI Key： IZXLQKPEVVANCZ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C1=C(C(N(C=N1)CC1C=CC=C(C=1)OC)=O)N2CC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 695
• XLogP3: 4.8
• Topological Polar Surface Area: 46.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 8-fluoro-3-[(3-methoxyphenyl)methyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one

Introduction to 8-Fluoro-3-[(3-Methoxyphenyl)methyl]-5-[(4-Methylphenyl)methyl]-3H,4H,5H-Pyrimido[5,4-b]indol-4-one (CAS No. 1190022-58-2)

8-Fluoro-3-[(3-methoxyphenyl)methyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 1190022-58-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidoindoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a fluoro substituent and specific aromatic substituents, make it a promising candidate for various pharmacological studies.

The fluoro substituent in the structure of 8-fluoro-3-[(3-methoxyphenyl)methyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one plays a crucial role in modulating its physicochemical properties and biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their pharmacokinetic profiles. Additionally, the methoxy and methyl groups on the aromatic rings contribute to the compound's overall stability and solubility, making it an attractive candidate for drug development.

Recent studies have explored the potential therapeutic applications of 8-fluoro-3-[(3-methoxyphenyl)methyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one in various disease models. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammation and pain.

Beyond its anti-inflammatory properties, 8-fluoro-3-[(3-methoxyphenyl)methyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one has also shown promise as an antitumor agent. In vitro and in vivo studies have indicated that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, a study published in Cancer Research reported that this compound effectively induced apoptosis in human breast cancer cells by modulating the expression of pro-apoptotic proteins.

The pharmacokinetic properties of 8-fluoro-3-[(3-methoxyphenyl)methyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one have been extensively evaluated to ensure its suitability for clinical development. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent.

In addition to its pharmacological properties, the synthetic route for 8-fluoro-3-[(3-methoxyphenyl)methyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one has been optimized to ensure high yields and purity. The synthesis involves a series of well-defined steps that can be easily scaled up for large-scale production. This makes it feasible to produce sufficient quantities of the compound for preclinical and clinical studies.

The safety profile of 8-fluoro-3-[(3-methoxyphenyl)methyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one has also been assessed through extensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. This favorable safety profile supports its potential for further clinical evaluation.

In conclusion, 8-fluoro-3-[(3-methoxyphenyl)methyl]-5-[(4-methylphenyl)methyl]-3H,4H,5H-pyrimido[5,4-b]indol-4-one (CAS No. 1190022-58-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.